Cas no 1806421-91-9 (6-Fluoro-3-hydroxy-2-phenylpyridine)

• Product Name: 6-Fluoro-3-hydroxy-2-phenylpyridine
• CAS No: 1806421-91-9
• MF: C₁₁H₈FNO
• MW: 189.185726165771
• CID: 4905281
• Update Time: 2025-06-22

6-Fluoro-3-hydroxy-2-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-3-hydroxy-2-phenylpyridine

• Inchi： 1S/C11H8FNO/c12-10-7-6-9(14)11(13-10)8-4-2-1-3-5-8/h1-7,14H
• InChI Key： GXTXOEGXVMQBLT-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(C2C=CC=CC=2)=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 182
• XLogP3: 2.6
• Topological Polar Surface Area: 33.1

Additional information on 6-Fluoro-3-hydroxy-2-phenylpyridine

6-Fluoro-3-hydroxy-2-phenylpyridine (CAS No. 1806421-91-9): A Comprehensive Overview of Its Properties and Applications

In the realm of organic chemistry and pharmaceutical research, 6-Fluoro-3-hydroxy-2-phenylpyridine (CAS No. 1806421-91-9) has emerged as a compound of significant interest. This fluorinated pyridine derivative is characterized by its unique molecular structure, which combines a phenyl group, a hydroxyl group, and a fluorine atom at specific positions on the pyridine ring. Such structural features endow it with distinct chemical and physical properties, making it a valuable intermediate in synthetic chemistry and drug discovery.

The growing demand for fluorinated compounds in modern chemistry has propelled research into 6-Fluoro-3-hydroxy-2-phenylpyridine. Fluorination often enhances the bioavailability, metabolic stability, and binding affinity of molecules, which is why this compound is frequently explored in the development of pharmaceutical intermediates and bioactive molecules. Researchers are particularly interested in its potential applications in designing kinase inhibitors and central nervous system (CNS) targeting agents, given the pyridine scaffold's prevalence in these areas.

One of the most frequently asked questions about 6-Fluoro-3-hydroxy-2-phenylpyridine revolves around its synthesis methods. The compound can be synthesized through multi-step organic reactions, including halogenation, hydroxylation, and cross-coupling reactions. Recent advancements in green chemistry have also led to the exploration of more sustainable synthetic routes, such as catalytic fluorination and microwave-assisted synthesis, which align with the global push toward environmentally friendly chemical processes.

Another hot topic in discussions about this compound is its spectroscopic characterization. Techniques like nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy are routinely employed to confirm its structure and purity. These analytical methods are critical for ensuring the compound's suitability in high-value applications, such as medicinal chemistry and material science.

The versatility of 6-Fluoro-3-hydroxy-2-phenylpyridine extends beyond pharmaceuticals. It has also found utility in the development of advanced materials, including liquid crystals and organic electronic components. Its ability to participate in hydrogen bonding and π-π stacking interactions makes it a promising candidate for designing functional materials with tailored properties. This dual applicability in both life sciences and material sciences underscores its importance in contemporary research.

From an industrial perspective, the scalability of producing 6-Fluoro-3-hydroxy-2-phenylpyridine is a key consideration. Manufacturers are increasingly adopting continuous flow chemistry and other process intensification strategies to improve yield and reduce waste. These innovations are driven by the need to meet the rising demand for high-purity fluorinated compounds while adhering to stringent regulatory standards.

In summary, 6-Fluoro-3-hydroxy-2-phenylpyridine (CAS No. 1806421-91-9) represents a fascinating intersection of chemistry, pharmacology, and materials science. Its structural uniqueness, coupled with its broad applicability, positions it as a compound of enduring relevance in scientific and industrial communities. As research continues to uncover new potentials for this molecule, it is poised to play an even greater role in addressing some of the most pressing challenges in modern science.